Cas no 879083-09-7 (Piperidine, 1-dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-yl-)

• Product Name: Piperidine, 1-dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-yl-
• CAS No: 879083-09-7
• MF: C₂₅H₂₂NO₂P
• MW: 399.421447277069
• CID: 4281080
• PubChem ID: 11429465
• Update Time: 2025-04-24

Piperidine, 1-dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-yl- Chemical and Physical Properties

Names and Identifiers

• Piperidine, 1-dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-yl-
• 1-(Dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-yl)piperidine
• (S)-1-(DINAPHTHO[2,1-D:1',2'-F][1,3,2]DIOXAPHOSPHEPIN-4-YL)PIPERIDINE
• CS-0087078
• 879083-09-7
• 1-(Dinaphtho[2,1-d:1',2'-f][1,3,2]dioxa-phosphepin-4-yl)piperidine
• SY009835
• 636559-55-2
• AS-72913
• SCHEMBL15422481
• 1-{12,14-DIOXA-13-PHOSPHAPENTACYCLO[13.8.0.0(2),(1)(1).0(3),?.0(1)?,(2)(3)]TRICOSA-1(15),2(11),3,5,7,9,16,18,20,22-DECAEN-13-YL}PIPERIDINE
• 1-?(11bR)?-?Dinaphtho[2,?1-?d:1',?2'-?f]?[1,?3,?2]?dioxaphosphepin-?4-?ylpiperidine
• (S)-(+)-(3,5-Dioxa-4-phosphacyclohepta[2,1-a:3,4-a']dinaphthalen-4-yl)piperidine, 97%
• 1-Dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-ylpiperidine
• 1-(11bS)-Dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-ylpiperidine
• F52263
• (R)-1-(DINAPHTHO[2,1-D:1',2'-F][1,3,2]DIOXAPHOSPHEPIN-4-YL)PIPERIDINE
• AT43567
• 1-(12,14-dioxa-13-phosphapentacyclo[13.8.0.02,11.03,8.018,23]tricosa-1(15),2(11),3,5,7,9,16,18,20,22-decaen-13-yl)piperidine
• (S)-(+)-(3,5-Dioxa-4-phosphacyclohepta[2,1-a:3,4-a inverted exclamation mark ]dinaphthalen-4-yl)piperidine
• 284472-79-3
• CS-0085224
• 1-{12,14-dioxa-13-phosphapentacyclo[13.8.0.0(2),(1)(1).0(3),?.0(1)?,(2)(3)]tricosa-1(15),2(11),3(8),4,6,9,16,18(23),19,21-decaen-13-yl}piperidine
• 1-(11bR)-Dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-ylpiperidine
• (S)-(+)-(3,5-Dioxa-4-phosphacyclohepta[2,1-a:3,4-a']dinaphthalen-4-yl)piperidine
• AKOS016003890
• 1-{12,14-dioxa-13-phosphapentacyclo[13.8.0.0?,??.0?,?.0??,??]tricosa-1(15),2(11),3(8),4,6,9,16,18(23),19,21-decaen-13-yl}piperidine
• F52264

• Inchi： 1S/C25H22NO2P/c1-6-16-26(17-7-1)29-27-22-14-12-18-8-2-4-10-20(18)24(22)25-21-11-5-3-9-19(21)13-15-23(25)28-29/h2-5,8-15H,1,6-7,16-17H2
• InChI Key： ZYDGLCZCEANEHK-UHFFFAOYSA-N
• SMILES： N1(P2OC3=CC=C4C(=C3C3=C5C(C=CC=C5)=CC=C3O2)C=CC=C4)CCCCC1

Computed Properties

• Exact Mass: 399.13881594Da
• Monoisotopic Mass: 399.13881594Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 29
• Rotatable Bond Count: 1
• Complexity: 527
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.9
• Topological Polar Surface Area: 29.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes